Cas no 2996-92-1 (Phenyltrimethoxysilane)

• Product Name: Phenyltrimethoxysilane
• CAS No: 2996-92-1
• MF: C₉H₁₄O₃Si
• MW: 198.291163921356
• MDL: MFCD00025689
• CID: 43673
• PubChem ID: 87574983
• Update Time: 2025-04-18

Phenyltrimethoxysilane Chemical and Physical Properties

Names and Identifiers

• Trimethoxy(phenyl)silane
• PHENYLMETHOXYSILANE
• TRIMETHOXYPHENYLSILANE
• (TRIMETHOXYSILYL)BENZENE
• A 153
• CP0330
• phenyltrimethoxy-silan
• Silane, phenyltrimethoxy-
• trimethoxyphenyl-silan
• Trimethoxyphenylsilane~(Trimethoxysilyl)benzene
• Silane, trimethoxyphenyl-
• (Trimethoxysilyl)benzene, Phenyltrimethoxysilane
• (Trimethoxysilyl)benzene, Dow Corning(R) product Z-6124, Phenyltrimethoxysilane
• AY-43-040
• Z-6124
• Phenyltrimethoxysilane
• HD-127
• phenyl trimethylsiloxane
• Trimethoxysilylbenzene
• Benzene, (trimethoxysilyl)-
• ZNOCGWVLWPVKAO-UHFFFAOYSA-N
• 21TQE746S9
• Phenyltrimethoxysilane, 85%
• phenyl trimethoxysilane
• phenyl trimethoxy silane
• phenyltri(methoxy)silane
• phenyl-trimethoxy-silane
• Trimethoxyphenylsilane, 97%
• DSSTox_RID_7955
• NSC93925
• s13750
• EC 221-066-9
• DTXCID3020700
• Trimethoxyphenylsilane, deposition grade, 98%
• P0857
• CAS-2996-92-1
• EINECS 221-066-9
• NSC 93925
• FS-3798
• Q-201563
• C9H14O3Si
• CHEMBL1903982
• FT-0695229
• AKOS008901272
• SCHEMBL37986
• MFCD00025689
• InChI=1/C9H14O3Si/c1-10-13(11-2,12-3)9-7-5-4-6-8-9/h4-8H,1-3H
• Tox21_301311
• UNII-21TQE746S9
• NCGC00255480-01
• Q27253579
• 89885-26-7
• AI3-60043
• Trimethoxyphenylsilane, >=94%
• CS-0085742
• NS00048168
• NCGC00164032-01
• NSC-93925
• DTXSID5040700
• 2996-92-1
• D78241
• Trimethoxyphenylsilane,98%
• PHENYLTRIMETHOXYSILANE, 99+%
• DB-030252
• Benzene, (trimethoxysilyl)
• 221-066-9
• Dow Corning Z6124 Silane
• Silane, trimethoxyphenyl
• Silane, phenyltrimethoxy
• Dynasylan 9165

• MDL： MFCD00025689
• Inchi： 1S/C9H14O3Si/c1-10-13(11-2,12-3)9-7-5-4-6-8-9/h4-8H,1-3H3
• InChI Key： ZNOCGWVLWPVKAO-UHFFFAOYSA-N
• SMILES： [Si](C1C=CC=CC=1)(OC)(OC)OC
• BRN： 2937896

Computed Properties

• Exact Mass: 198.07100
• Monoisotopic Mass: 198.071221
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 27.7

Experimental Properties

• Color/Form: Colorless Transparent Liquid
• Density: 1.062 g/mL at 25 °C(lit.)
• Melting Point: -25°C
• Boiling Point: 233 °C(lit.)
• Flash Point: Fahrenheit: 84.2 ° f
  Celsius: 29 ° c
  
• Refractive Index: n20/D 1.468(lit.)
• Water Partition Coefficient: Reacts with water.
• PSA: 27.69000
• LogP: 0.77170
• Sensitiveness: Moisture Sensitive
• Solubility: Soluble in organic solvents, insoluble in water

Phenyltrimethoxysilane Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：UN 1992 3/PG 3
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S7-S16-S26-S36/37-S45-S37/39-S36
• FLUKA BRAND F CODES：10-21
• RTECS：VV5252000
• Hazardous Material Identification：
• HazardClass：3.2
• PackingGroup：III
• TSCA：Yes
• Packing Group：III
• Hazard Level：3.2
• Safety Term：3.2
• Packing Group：III
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Alkoxysilanes
• Other Chemical Reagents Organic Metal Reagents